Cas no 1314652-49-7 (1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 1314652-49-7
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6063931
• PubChem ID: 129920082
• Update Time: 2025-06-26

1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine
• 1-(4-Fluoro-3-nitrophenyl)cyclopropanamine

• Inchi： 1S/C9H9FN2O2/c10-7-2-1-6(9(11)3-4-9)5-8(7)12(13)14/h1-2,5H,3-4,11H2
• InChI Key： OQOKMLBFAQMZSI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C([N+]([O-])=O)=C2)(N)CC1

Experimental Properties

• Density: 1.406±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 303.0±42.0 °C(Predicted)
• pka: 7.20±0.20(Predicted)

Additional information on 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 1314652-49-7)

1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 1314652-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylamine moiety and fluoro-nitro substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for drug discovery, where nitrogen-containing heterocycles and fluorinated aromatic groups are often pivotal for enhancing metabolic stability and binding affinity.

In recent years, the demand for fluorinated building blocks like 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for high-purity intermediates to optimize synthetic routes, reflecting the compound's relevance in small-molecule drug development. Its nitrophenyl group also positions it as a candidate for photoaffinity labeling studies, a technique widely discussed in proteomics and target identification.

The synthesis of 1314652-49-7 typically involves multistep organic reactions, including cyclopropanation and aromatic nitration, which are topics of interest in green chemistry forums. Users often inquire about solvent-free alternatives or catalytic methods to improve yield, underscoring the industry's shift toward eco-friendly protocols. Analytical techniques such as HPLC and NMR are critical for quality control, aligning with the broader emphasis on rigorous characterization in regulatory submissions.

Beyond pharmaceuticals, 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine has potential applications in material science, particularly in designing advanced polymers with tailored electronic properties. Searches for nitroaromatic monomers often highlight its utility in conductive coatings or sensors, addressing the growing need for smart materials in IoT devices. This dual applicability in life sciences and industrial innovation makes it a compound of cross-disciplinary interest.

Safety and handling of CAS 1314652-49-7 are frequently discussed in laboratory forums, with users seeking guidance on storage conditions and compatibility with common reagents. While not classified as hazardous under standard regulations, its nitro group warrants precautions during scale-up processes, a topic trending in process chemistry circles. Suppliers emphasizing batch-to-batch consistency and traceability often rank higher in search results, reflecting market priorities.

In summary, 1-(4-fluoro-3-nitrophenyl)cyclopropan-1-amine exemplifies the intersection of medicinal chemistry and industrial applications. Its CAS 1314652-49-7 identifier links to a wealth of research on structure-activity relationships and synthetic methodology, making it a staple in modern organic synthesis. As AI-driven molecular design gains traction, compounds like this will remain central to high-throughput screening libraries and fragment-based drug discovery.